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Compound of Interest

Compound Name: Bromomethanesulfonyl bromide

CAS No.: 54730-18-6

Cat. No.: B1278707

Get Quote

Executive Summary
Bromomethanesulfonyl bromide (BMSB) is a specialized sulfonyl halide reagent used in the

synthesis of sulfonamides, sultams, and as a precursor for reactive sulfene intermediates in

drug discovery. Its analysis via Mass Spectrometry (MS) presents unique challenges due to its

high reactivity (moisture sensitivity) and distinct isotopic signature.

This guide provides a definitive technical framework for the MS characterization of BMSB. It

moves beyond basic spectral matching to explain the causality of fragmentation, offering a self-

validating protocol for researchers confirming the identity and purity of this reagent in synthetic

workflows.

Chemical Profile & Physical Properties
Before initiating MS analysis, verify the analyte properties to ensure correct ionization method

selection.
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Property Data

Chemical Name Bromomethanesulfonyl bromide

CAS Number 54730-18-6

Formula

Molecular Weight 237.9 g/mol (Average)

Monoisotopic Mass
235.8142 (

)

Structure

Reactivity

Lachrymator; Hydrolyzes rapidly to

Bromomethanesulfonic acid (

) and HBr.

Experimental Protocol: Sample Preparation &
Acquisition
Critical Warning: BMSB is highly moisture-sensitive. Standard open-air preparation will result in

a spectrum dominated by hydrolysis products (e.g., HBr peaks and sulfonic acid derivatives).

Sample Preparation (Strict Anhydrous Technique)
Solvent: Use anhydrous Dichloromethane (DCM) or Toluene. Avoid alcohols

(methanol/ethanol) to prevent solvolysis (ester formation).

Concentration: Prepare a 100 ppm solution.

Handling: All transfers must occur under an inert atmosphere (

or

) or within a glovebox.
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Vialing: Use crimp-top vials with PTFE-lined septa to minimize atmospheric moisture ingress

during the autosampler queue.

Instrumentation Settings (GC-MS Electron Ionization)
For this volatile small molecule, Gas Chromatography coupled with Electron Ionization (EI) MS

is the gold standard.

Inlet Temperature:

(Keep low to minimize thermal decomposition).

Column: Non-polar capillary column (e.g., DB-5ms or equivalent), 30m x 0.25mm.

Carrier Gas: Helium at 1.0 mL/min constant flow.

Ionization Energy: 70 eV (Standard EI).

Scan Range: m/z 30 – 300.

Spectral Analysis & Fragmentation Mechanics
The "Fingerprint": Isotope Pattern Analysis
The most diagnostic feature of BMSB is the presence of two bromine atoms. Bromine exists as

and

in an approximate 1:1 ratio (50.7% : 49.3%).

This creates a distinct 1:2:1 triplet pattern for the molecular ion cluster:

m/z 236 (

): Contains

m/z 238 (

): Contains

(and vice versa) — Highest intensity
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m/z 240 (

): Contains

Note: A minor contribution from

(4.2%) will slightly enhance the M+2 peak, but the Br pattern dominates.

Fragmentation Pathway (Mechanistic Logic)
Upon electron impact (70 eV), the molecule undergoes predictable bond cleavages.

Understanding these confirms the structure.

Molecular Ion (

): m/z 236/238/240. (Often weak due to stability).

-Cleavage (Loss of Sulfonyl Bromide):

Cleavage of the

bond is a primary pathway.

Generates

(Bromomethyl cation).

Observed Peaks: m/z 93 and 95 (1:1 ratio).

Loss of Bromine Radical (

):

Loss of the sulfonyl-bound bromine (weaker bond).

Generates

.

Observed Peaks: m/z 157 and 159 (1:1 ratio).
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Sulfur Dioxide Extrusion (

Loss):

Common in sulfonyl derivatives.

Generates

(Dibromomethane radical cation).

Observed Peaks: m/z 172, 174, 176 (1:2:1 ratio).

Small Fragment Ions:

: m/z 64.

: m/z 79 and 81.

Data Summary Table
Ion Identity Formula m/z (Nominal) Isotope Ratio Origin

Molecular Ion 236, 238, 240 1 : 2 : 1 Parent

Dibromomethane 172, 174, 176 1 : 2 : 1 Loss of

Des-bromo 157, 159 1 : 1 Loss of

Bromomethyl 93, 95 1 : 1 C-S Cleavage

Sulfur Dioxide 64 Single Fragmentation

Visualization of Pathways
Fragmentation Mechanism Diagram
The following diagram illustrates the logical decay of the parent ion into its constituent

diagnostic fragments.
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Caption: Figure 1. EI-MS fragmentation pathways for Bromomethanesulfonyl bromide,

highlighting the conservation of bromine isotope patterns.

Analytical Workflow for Purity Verification
This flowchart defines the decision process for accepting or rejecting the reagent batch based

on MS data.

Sample: BMSB Solid Dissolve in Anhydrous DCM
(Inert Atmosphere)

Run GC-MS (EI, 70eV)
DB-5ms Column

Check m/z 236/238/240
Isotope Ratio 1:2:1?

Identity ConfirmedYes

Check for Hydrolysis

No / Distorted
Peak at m/z 80/82 (HBr)?

Peak at m/z 96 (MeSO3H)?
REJECT BATCH:

Moisture Contamination
Yes

Click to download full resolution via product page

Caption: Figure 2. Quality Control decision tree for BMSB analysis, emphasizing detection of

hydrolysis artifacts.
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Troubleshooting & Common Artifacts
When analyzing BMSB, "ghost peaks" often confuse interpretation. These are usually due to

the sample reacting with the environment or the instrument.

The "HBr" Background:

Observation: High background at m/z 80 and 82.

Cause: Hydrolysis of the sulfonyl bromide moiety in the GC inlet or MS source.

Remedy: Bake out the inlet; ensure carrier gas traps are active; use fresh anhydrous

solvent.

Missing Molecular Ion:

Observation: Spectrum shows base peak at m/z 93/95 (

) but no signal > m/z 200.

Cause: Thermal degradation in the injector port.

Remedy: Lower inlet temperature to

or use "Cold On-Column" injection.

Methyl Ester Artifacts:

Observation: Unexpected peak at m/z ~188 (

).

Cause: Use of Methanol as a solvent (Solvolysis).

Remedy:Never use protic solvents. Switch to DCM or Chloroform.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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